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Cat. No.: B1364162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for studying the kinetics of

hydrogen release from perhydro-2,3-dibenzyltoluene (H18-DBT), a promising Liquid Organic

Hydrogen Carrier (LOHC). These guidelines are intended to assist researchers in setting up

experiments, collecting accurate data, and ensuring safe operation.

Introduction
Perhydro-2,3-dibenzyltoluene is a key compound in the dibenzyltoluene (DBT) LOHC system,

which offers a safe and efficient means of storing and transporting hydrogen.[1][2] The release

of hydrogen is achieved through a catalytic dehydrogenation reaction, typically carried out at

elevated temperatures. Understanding the kinetics of this reaction is crucial for the design and

optimization of hydrogen release units. This document outlines the experimental procedures

and data analysis techniques to characterize the dehydrogenation kinetics of H18-DBT.

Safety Precautions
Before commencing any experimental work, it is crucial to review the Safety Data Sheets

(SDS) for all chemicals involved, including dibenzyltoluene and its hydrogenated forms.

General Hazards:
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Flammability: Dibenzyltoluene and its hydrogenated forms are flammable hydrocarbons.[3]

Aspiration Hazard: May be fatal if swallowed and enters airways.[4][5][6]

Health Hazards: May cause skin irritation and is harmful to aquatic life with long-lasting

effects.[5][7]

Personal Protective Equipment (PPE):

Wear appropriate personal protective equipment, including safety goggles, chemical-

resistant gloves, and a lab coat.[4][5]

Work in a well-ventilated area or under a fume hood.

Handling and Storage:

Store in a cool, dry, and well-ventilated area away from ignition sources.

Use non-sparking tools and equipment.

In case of a spill, contain the spillage with non-combustible absorbent material and dispose

of it according to local regulations.[7]

Experimental Data
The kinetics of hydrogen release from perhydro-2,3-dibenzyltoluene are influenced by various

factors, including temperature, catalyst formulation, and reactor type. Below is a summary of

kinetic parameters reported in the literature.
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Catalyst
Reactor
Type

Temperatur
e Range
(°C)

Reaction
Order

Activation
Energy
(kJ/mol)

Reference

5 wt%

Pt/Al₂O₃

Fixed Bed

Reactor
290 - 350 1 117 [8]

Pt/Al₂O₃
Continuous

Flow Reactor
250 - 320 2.3 - 2.4 171 [8]

Pt/Al₂O₃
Batch

Reactor
- 1 102 [8][9]

Pt/Zn-Al₂O₃
Batch

Reactor
- 1 130 [8][9]

Pt/Mg-Al₂O₃
Batch

Reactor
- 1 151 [8][9]

Experimental Protocols
Catalyst Preparation (Example: 5 wt% Pt/Al₂O₃)
This protocol describes a typical impregnation method for preparing a platinum on alumina

catalyst.

Materials:

γ-Al₂O₃ support

Chloroplatinic acid hexahydrate (H₂PtCl₆·6H₂O)

Deionized water

Drying oven

Calcination furnace

Reduction furnace with hydrogen supply
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Procedure:

Support Preparation: Dry the γ-Al₂O₃ support in an oven at 120 °C for 4 hours to remove any

adsorbed moisture.

Impregnation:

Calculate the required amount of H₂PtCl₆·6H₂O to achieve a 5 wt% platinum loading.

Dissolve the calculated amount of H₂PtCl₆·6H₂O in a volume of deionized water equivalent

to the pore volume of the alumina support (incipient wetness impregnation).

Add the platinum precursor solution to the dried alumina support dropwise while

continuously mixing to ensure uniform distribution.

Drying: Dry the impregnated support in an oven at 120 °C overnight.

Calcination: Calcine the dried catalyst in a furnace under a flow of air. Ramp the temperature

to 400 °C at a rate of 5 °C/min and hold for 4 hours.

Reduction:

Place the calcined catalyst in a tube furnace.

Purge the system with an inert gas (e.g., nitrogen or argon).

Introduce a flow of 5% H₂ in an inert gas.

Ramp the temperature to 400 °C at a rate of 5 °C/min and hold for 4 hours to reduce the

platinum oxide to metallic platinum.

Cool the catalyst to room temperature under an inert gas flow.

Passivation (Optional but Recommended for Safety): To safely handle the pyrophoric

reduced catalyst, it can be passivated by introducing a very low concentration of oxygen

(e.g., 1% O₂ in N₂) at room temperature.
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Dehydrogenation Experiment (Continuous Flow Packed
Bed Reactor)
This protocol outlines the procedure for conducting a dehydrogenation experiment in a

continuous flow system.

Equipment:

High-pressure stainless-steel packed bed reactor

High-performance liquid chromatography (HPLC) pump for liquid feed

Mass flow controllers for gas feeds (e.g., N₂)

Temperature controller and furnace for the reactor

Back pressure regulator

Gas-liquid separator

Gas chromatograph (GC) for analyzing the product gas

HPLC with a refractive index (RI) detector for analyzing the liquid product

Procedure:

Catalyst Loading:

Load a known mass of the prepared catalyst into the reactor, securing it with quartz wool

plugs.

System Assembly and Leak Test:

Assemble the reactor system as shown in the workflow diagram.

Pressurize the system with an inert gas (e.g., helium or nitrogen) to the desired operating

pressure and check for any pressure drop over time to ensure a leak-free system.
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Catalyst Activation (In-situ Reduction):

If the catalyst was not pre-reduced and passivated, perform an in-situ reduction as

described in the catalyst preparation section.

Dehydrogenation Reaction:

Set the reactor temperature to the desired value (e.g., 280 °C).

Start the flow of an inert gas (e.g., N₂) through the reactor to act as a carrier gas.

Once the temperature is stable, start the HPLC pump to introduce the perhydro-2,3-
dibenzyltoluene feed at a specific weight hourly space velocity (WHSV).

Maintain a constant system pressure using the back pressure regulator.

Allow the reaction to reach a steady state (typically 1-2 hours).

Product Collection and Analysis:

The reactor effluent passes through a gas-liquid separator.

Gas Phase Analysis: The gas stream is directed to an online GC to determine the

hydrogen concentration and flow rate.

Liquid Phase Analysis: Periodically collect liquid samples from the separator. Analyze the

samples using HPLC with an RI detector to determine the concentrations of perhydro-2,3-
dibenzyltoluene and its dehydrogenated products. The degree of dehydrogenation can

be correlated with the refractive index of the liquid mixture.

Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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